2-Fluoro-3-(hydroxymethyl)pyridine

• IUPAC Name: (2-fluoropyridin-3-yl)methanol
• InChI: InChI=1S/C6H6FNO/c7-6-5(4-9)2-1-3-8-6/h1-3,9H,4H2
• InChI Key: CMAIZPVYDZEAJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)F)CO
• Molecular Formula: C6H6FNO
• DSSTOX Substance ID: DTXSID20563703
• Molecular Weight: 127.12 g/mol
• CAS RN: 131747-55-2

Description

“2-Fluoro-3-(hydroxymethyl)pyridine” is a chemical compound with the empirical formula C6H6FNO. It has a molecular weight of 127.12. The SMILES string representation of this compound is FC1=NC=CC=C1CO.

Synthesis Analysis

The synthesis of fluorinated pyridines, including “2-Fluoro-3-(hydroxymethyl)pyridine”, has been a topic of interest in recent years. Various methods have been developed for the synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles. For instance, fluorination of pyridine by complex AlF3 and CuF2 at 450–500 °C forms a mixture of 2-fluoropyridine and 2,6-difluoropyridine.

Molecular Structure Analysis

The molecular structure of “2-Fluoro-3-(hydroxymethyl)pyridine” can be represented by the SMILES string FC1=NC=CC=C1CO. This indicates that the compound contains a pyridine ring with a fluorine atom attached at the 2-position and a hydroxymethyl group attached at the 3-position.

Chemical Reactions Analysis

The Suzuki–Miyaura coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. It involves the use of organoboron reagents, which could potentially include "2-Fluoro-3-(hydroxymethyl)pyridine".

Scientific Research Applications

Organic Synthesis

“2-Fluoro-3-(hydroxymethyl)pyridine” may serve as an intermediate in organic synthesis, particularly in the synthesis of pyridine derivatives. .

Synthesis of Herbicides and Insecticides

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Suzuki–Miyaura Coupling

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Safety and Hazards

While specific safety and hazard information for “2-Fluoro-3-(hydroxymethyl)pyridine” is not provided in the search results, it is generally recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Future Directions

Fluoropyridines, including “2-Fluoro-3-(hydroxymethyl)pyridine”, have potential applications in various biological fields. They present a special interest as potential imaging agents for various biological applications. The development of fluorinated chemicals has been steadily increasing due to their improved physical, biological, and environmental properties.

Mechanism of Action

Target of Action

It’s known that this compound is used as a reagent in organic synthesis , suggesting that its targets could be various organic compounds undergoing chemical reactions.

Mode of Action

2-Fluoro-3-(hydroxymethyl)pyridine likely interacts with its targets through chemical reactions. For instance, it may participate in Suzuki–Miyaura (SM) cross-coupling reactions , a widely-applied transition metal catalysed carbon–carbon bond forming reaction. In this process, oxidative addition occurs with formally electrophilic organic groups, and transmetalation occurs with formally nucleophilic organic groups .

Result of Action

The molecular and cellular effects of 2-Fluoro-3-(hydroxymethyl)pyridine’s action would depend on the specific reactions it’s involved in. For instance, in Suzuki–Miyaura coupling reactions, it could contribute to the formation of new carbon–carbon bonds .

Synthesis routes and methods I

Procedure details

Thionyl chloride (0.43 mL, 5.87 mmol) was added to a slurry of 2-fluoronicotinic acid (9, 0.69 g, 4.89 mmol) and N,N-dimethylformamide (0.1 mL, catalytic amount) in benzene (60 mL) at room temperature under nitrogen, after which the mixture was heated at reflux for 3 h. The solvent was removed under reduced pressure to provide an amber oil that was dissolved in 1,4-dioxane (40 mL) under nitrogen. The solution was treated with sodium borohydride (0.38 g, 10.0 mmol) and the mixture was stirred at room temperature for 24 h. The suspension was diluted with saturated NaHCO3 solution (200 mL) and extracted with diethyl ether (3×200 mL). The combined organic extracts were dried over Na2SO4, filtered and the solvents were removed under reduced pressure to provide the title compound: 1H NMR (300 MHz) 8.13 (d, J=3.7 Hz, 1H), 7.93-7.88 (m, 1H), 7.24-7.19 (m, 1H), 4.78 (s, 2H), 2.14 (bs, 1H) ppm.

Synthesis routes and methods II

Procedure details

In a 250 mL round bottom flask, 2-fluoropyridine-3-carbaldehyde (2.5 g, 20 mmol) was dissolved in anhydrous ethanol (20 mL). The solution was cooled to 0° C. under nitrogen. NaBH4 (1.5 g, 40 mmol) was added in one portion. The mixture was stirred at room temperature for 2 hours and quenched by addition of water (5 mL). Na2SO4 (20 g) was added. After 10 minutes, the mixture was filtered. The filtrate was evaporated to provide (2-fluoropyridin-3-yl)methanol.

Synthesis routes and methods III

Procedure details